Cas no 1214360-23-2 (3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid)
1214360-23-2 structure
Product Name:3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
CAS No:1214360-23-2
MF:C12H7F3N2O2
MW:268.191393136978
CID:4686284
Update Time:2023-08-15
3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
- 3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid
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- Inchi: 1S/C12H7F3N2O2/c13-12(14,15)9-4-3-8(10(17-9)11(18)19)7-2-1-5-16-6-7/h1-6H,(H,18,19)
- InChI Key: CSZQWOJUNHUCOT-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C(C(=O)O)=N1)C1C=NC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 335
- Topological Polar Surface Area: 63.1
3-(Pyridin-3-yl)-6-(trifluoromethyl)picolinic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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